1,3-dimethyl-5-((4-methylbenzyl)thio)-6-propylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione
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Description
1,3-dimethyl-5-((4-methylbenzyl)thio)-6-propylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C20H23N3O2S and its molecular weight is 369.48. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
Novel Heterocyclic Derivatives Synthesis : Research on pyrido[2,3-d]pyrimidine derivatives, including a study on the facile and concise route to (hydroxybenzoyl)pyrido[2,3-d]pyrimidine heterocycle derivatives, emphasizes the efficient synthesis of novel compounds. These derivatives are characterized by spectral techniques and computational methods, indicating potential applications in material science and pharmaceuticals (Ashraf et al., 2019).
Nonlinear Optical Properties : The study of novel styryl dyes, including pyrimidine derivatives, explores their third-order nonlinear optical properties using the Z-scan technique. These findings suggest potential applications of these compounds in nonlinear optical materials for device applications (Shettigar et al., 2009).
Potential Applications
Catalytic and Green Chemistry : The development of dihydropyrido[2,3-d]pyrimidine-2,4-diones derivatives via a green chemistry approach highlights the role of pyrimidine derivatives in facilitating environmentally friendly synthesis processes. This research presents a method that offers advantages like the use of recyclable catalysts and milder reaction conditions, suggesting its potential for sustainable chemical synthesis (Verma & Jain, 2012).
Pharmaceutical Research : Another study focuses on the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from natural compounds as anti-inflammatory and analgesic agents. These compounds demonstrate significant activity in cyclooxygenase inhibition and could represent a new class of pharmaceuticals (Abu‐Hashem et al., 2020).
Optical and Material Science : The design and synthesis of pyrimidine-phthalimide derivatives offer insights into the development of new atypical aggregation-induced emission (AIE) chromophores. Their solid-state fluorescence and positive solvatochromism, coupled with potential as colorimetric pH sensors, underscore their utility in optical sensing and material science applications (Yan et al., 2017).
properties
IUPAC Name |
1,3-dimethyl-5-[(4-methylphenyl)methylsulfanyl]-6-propylpyrido[2,3-d]pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N3O2S/c1-5-6-15-11-21-18-16(19(24)23(4)20(25)22(18)3)17(15)26-12-14-9-7-13(2)8-10-14/h7-11H,5-6,12H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DCUOLRAZIOTSIJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CN=C2C(=C1SCC3=CC=C(C=C3)C)C(=O)N(C(=O)N2C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.